4-(Butylthio)anisole

• Molecular Formula: C11H16OS
• Molecular Weight: 196.31 g/mol
• IUPAC Name: 1-butylsulfanyl-4-methoxybenzene
• InChI: InChI=1S/C11H16OS/c1-3-4-9-13-11-7-5-10(12-2)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key: VRLFLNBBUBWJEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=CC=C(C=C1)OC

Description

4-(Butylthio)anisole (CAS: Not explicitly provided; IUPAC name: 1-(Butylthio)-4-methoxybenzene) is an anisole derivative featuring a butylthio (-S-C₄H₉) substituent at the para position of the methoxybenzene ring. Its molecular formula is C₁₁H₁₆OS (molecular weight: ~196.31 g/mol) . The compound combines the aromatic methoxy group of anisole with a thioether moiety, which imparts distinct electronic and steric properties.

Comparison with Similar Compounds

4-(Trifluoromethyl)Anisole (TFMA)

• Structure : Methoxy group at the para position, with a trifluoromethyl (-CF₃) substituent.
• Properties :
  • Molecular weight: ~176.12 g/mol.
  • Solubility: Miscible with organic solvents; emits a pungent odor .
• Reactivity : The electron-withdrawing -CF₃ group directs electrophilic substitution reactions to specific ring positions. TFMA is used as a reagent in agrochemical synthesis and biochemical research .
• Market Data : Global production is projected to grow at a CAGR of 5.2% (2020–2025), driven by demand in pharmaceuticals and agrochemicals .
• Contrast with 4-(Butylthio)Anisole : The -CF₃ group in TFMA enhances electrophilic substitution selectivity, whereas the butylthio group in 4-(butylthio)anisole may act as a directing group or participate in nucleophilic reactions due to sulfur’s lone pairs .

Butylated Hydroxyanisole (BHA)

• Structure: A mixture of 2-tert-butyl-4-hydroxyanisole and 3-tert-butyl-4-hydroxyanisole, featuring a phenolic -OH group .
• Properties: Molecular weight: 180.24 g/mol. Solubility: Soluble in fats, ethanol, and propylene glycol; insoluble in water .
• Applications : Widely used as an antioxidant in food, cosmetics, and pharmaceuticals at concentrations of 0.001–0.1% .
• Contrast: Unlike BHA, 4-(butylthio)anisole lacks a phenolic -OH group, rendering it unsuitable for antioxidant applications. However, its thioether moiety may confer stability in catalytic or synthetic reactions .

4-(Phenylethynyl)Anisole

• Structure : Para-methoxy group with a phenylethynyl (-C≡C-Ph) substituent.
• Reactivity : Synthesized via palladium-catalyzed cross-coupling reactions. Exhibits rapid conversion (90% in 120 minutes) under optimized catalytic conditions .
• Byproduct Formation : Higher selectivity for 4-(phenylethynyl)anisole over enyne byproducts (10.5:1 ratio) compared to other catalysts .

4-Ethylanisole

• Structure : Ethyl (-C₂H₅) substituent at the para position.
• Properties :
  • Boiling point: ~204°C (estimated).
  • Applications: Used in fragrances and flavorings due to its aromatic profile .
• Contrast : The ethyl group is purely alkyl, providing electron-donating effects, while the butylthio group in 4-(butylthio)anisole combines electron-donating (methoxy) and weakly electron-withdrawing (thioether) effects, altering reaction pathways .

4-(2,4-Difluorophenyl)Anisole

• Structure : Difluorophenyl ring attached to the methoxybenzene core.
• Synthesis: Produced via copper-catalyzed diarylation of anisole, followed by demethylation to yield phenol intermediates for drugs like diflunisal .
• Contrast : The electron-withdrawing fluorine atoms enhance electrophilic substitution at specific positions, whereas the butylthio group may favor nucleophilic aromatic substitution or metal-catalyzed coupling reactions .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Key Applications/Reactivity	Reference ID
4-(Butylthio)Anisole	C₁₁H₁₆OS	196.31	-S-C₄H₉	Potential synthetic intermediate
4-(Trifluoromethyl)Anisole	C₈H₇F₃O	176.12	-CF₃	Agrochemical synthesis
BHA	C₁₁H₁₆O₂	180.24	-OCH₃, -OH, -C(CH₃)₃	Antioxidant in food/cosmetics
4-(Phenylethynyl)Anisole	C₁₅H₁₂O	208.26	-C≡C-Ph	Catalytic cross-coupling reactions
4-Ethylanisole	C₉H₁₂O	136.19	-C₂H₅	Fragrance/flavoring agent

Key Research Findings

• Reactivity Trends : Fluorinated anisoles (e.g., 4-fluoroanisole) undergo acetoxylation via unconventional pathways (F⁻ elimination) compared to chloro/bromo analogs, highlighting substituent-dependent mechanisms . This suggests that 4-(butylthio)anisole’s reactivity may differ from halide or alkyl-substituted analogs due to sulfur’s nucleophilicity.
• Catalytic Applications : Phosphonium salt catalysts enhance yields in 4-(phenylethynyl)anisole synthesis, achieving 90% conversion . Similar catalytic systems could be explored for 4-(butylthio)anisole derivatives.
• Market Dynamics : The 4-(trifluoromethyl)anisole market is projected to reach USD 45 million by 2025, driven by agrochemical demand . 4-(Butylthio)anisole’s niche applications may align with specialty chemical markets.